Cas no 1211829-25-2 (Methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate)
Methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(1,4-diazepan-1-yl)isonicotinate
- methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate
- 4-Pyridinecarboxylic acid, 2-(hexahydro-1H-1,4-diazepin-1-yl)-, methyl ester
- Methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate
-
- Inchi: 1S/C12H17N3O2/c1-17-12(16)10-3-5-14-11(9-10)15-7-2-4-13-6-8-15/h3,5,9,13H,2,4,6-8H2,1H3
- InChI Key: BCPVYUUXSIHFKS-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CN=C(C=1)N1CCNCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 260
- XLogP3: 0.9
- Topological Polar Surface Area: 54.5
Methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-53939-0.05g |
methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate |
1211829-25-2 | 0.05g |
$539.0 | 2023-02-10 | ||
| Enamine | EN300-53939-0.1g |
methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate |
1211829-25-2 | 0.1g |
$565.0 | 2023-02-10 | ||
| Enamine | EN300-53939-0.25g |
methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate |
1211829-25-2 | 0.25g |
$591.0 | 2023-02-10 | ||
| Enamine | EN300-53939-0.5g |
methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate |
1211829-25-2 | 0.5g |
$616.0 | 2023-02-10 | ||
| Enamine | EN300-53939-1.0g |
methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate |
1211829-25-2 | 1.0g |
$642.0 | 2023-02-10 | ||
| Enamine | EN300-53939-2.5g |
methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate |
1211829-25-2 | 2.5g |
$1258.0 | 2023-02-10 | ||
| Enamine | EN300-53939-5.0g |
methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate |
1211829-25-2 | 5.0g |
$1862.0 | 2023-02-10 | ||
| Enamine | EN300-53939-10.0g |
methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate |
1211829-25-2 | 10.0g |
$2762.0 | 2023-02-10 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15744-1G |
methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate |
1211829-25-2 | 95% | 1g |
¥ 2,712.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15744-5G |
methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate |
1211829-25-2 | 95% | 5g |
¥ 8,124.00 | 2023-03-30 |
Methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate
Methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate: A Comprehensive Overview
Methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate, identified by the CAS number 1211829-25-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug design and development. The molecule consists of a pyridine ring substituted with a methyl carboxylate group at the 4-position and a 1,4-diazepane moiety at the 2-position. This combination of functional groups makes it a versatile building block for various chemical reactions and biological assays.
Recent studies have highlighted the importance of Methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate in the context of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic properties to enhance solubility and bioavailability. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound can form stable micellar structures in aqueous solutions, making it a promising candidate for encapsulating poorly soluble pharmaceutical agents.
The synthesis of CAS No. 1211829-25-2 involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the methyl carboxylate group is achieved through esterification reactions, while the incorporation of the 1,4-diazepane ring requires careful control over stereochemistry to ensure optimal yields. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.
In terms of biological activity, Methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. A recent investigation in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory effects on histone deacetylases (HDACs), which are key targets in cancer therapy. Although further optimization is required to improve its potency and selectivity, these findings underscore its potential as a lead compound in drug discovery programs.
The environmental impact of CAS No. 1211829-25- has also been a topic of interest among chemists and regulatory agencies. Studies conducted under environmentally relevant conditions suggest that this compound undergoes rapid degradation under UV light, minimizing its persistence in aquatic ecosystems. However, additional research is needed to fully understand its long-term effects on aquatic life and soil microbiota.
In conclusion, Methyl 2-(1,4-diazepan-1-)yl)pyridine-4-carboxylate, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodologies and biological screening techniques unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.
1211829-25-2 (Methyl 2-(1,4-diazepan-1-yl)pyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)